ethyl 5-amino-1-(5-{[(4-ethylphenyl)amino]carbonyl}pyridin-2-yl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-[5-[(4-ethylphenyl)carbamoyl]pyridin-2-yl]pyrazole-4-carboxylate
• InChI: InChI=1S/C20H21N5O3/c1-3-13-5-8-15(9-6-13)24-19(26)14-7-10-17(22-11-14)25-18(21)16(12-23-25)20(27)28-4-2/h5-12H,3-4,21H2,1-2H3,(H,24,26)
• InChI Key: BBRMKAILAYMMTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CN=C(C=C2)N3C(=C(C=N3)C(=O)OCC)N
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

Ethyl 5-amino-1-(5-{[(4-ethylphenyl)amino]carbonyl}pyridin-2-yl)-1H-pyrazole-4-carboxylate is a chemical compound. Its crystal structure was analyzed and published. It belongs to the class of 5-amino-pyrazoles, which are known to be potent reagents in organic and medicinal synthesis.

Synthesis Analysis

The most common method for the synthesis of substituted 5-amino-pyrazoles involves the reaction of β-ketonitriles with hydrazines. The best results were observed in neat and under reflux conditions which led to high yield.

Molecular Structure Analysis

The crystal structure analysis of the compound revealed that the pyridine and pyrazole units in each of the three molecules present in the asymmetric unit are not perfectly coplanar. The angles between the least-squares planes through the two ring systems are 6.8 (2), 3.6 (2) and 5.8 (2)° for each of the three molecules in turn.

Future Directions

5-Amino-pyrazoles, the class of compounds to which this molecule belongs, have been highlighted for their diverse applications especially in the field of pharmaceutics and medicinal chemistry. They are considered promising functional reagents and are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules. This suggests potential future directions in the exploration of the properties and applications of this compound.